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Compound of Interest

2-Amino-2-(3-chlorophenyl)acetic
Compound Name: d
aci

cat. No.: B1267156

Technical Support Center: 2-Amino-2-(3-
chlorophenyl)acetic acid

Welcome to the technical support center for 2-Amino-2-(3-chlorophenyl)acetic acid. This
resource is intended for researchers, scientists, and drug development professionals. Below
you will find comprehensive information on the GHS hazard classification, safe handling
protocols, and troubleshooting guides for common experimental issues.

GHS Hazard Classification

2-Amino-2-(3-chlorophenyl)acetic acid, also known as DL-(3-Chlorophenyl)glycine (CAS No.
7292-71-9), is classified as hazardous under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS). A summary of its classification is provided in the table
below.
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GHS
Classification Code Description Pictogram Signal Word
Element
Skin Irritation )
Hazard Class GHSO07 Warning
(Category 2)
Serious Eye
Irritation
(Category 2A)
Specific target
organ toxicity —
single exposure
(Category 3),
Respiratory tract
irritation
Hazard Causes skin
H315
Statements irritation.[1]
Causes serious
H319 o
eye irritation.[1]
May cause
H335 respiratory
irritation.[1][2]
Avoid breathing
Precautionary dust/fume/gas/mi
P261
Statements st/vapours/spray.
[1][3]
Wash skin
P264 thoroughly after
handling.[1][3]
Use only
outdoors or in a
P271

well-ventilated
area.[1][3]
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P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.[1][3]

P302+P352

IF ON SKIN:
Wash with plenty
of soap and
water.[1][3]

P304+P340

IF INHALED:
Remove person
to fresh air and
keep comfortable

for breathing.[1]
3]

P305+P351+P33
8

IF IN EYES:
Rinse cautiously
with water for
several minutes.
Remove contact
lenses, if present
and easy to do.

Continue rinsing.

[1]3]

P312

Call a POISON
CENTER or
doctor if you feel

unwell.[3]

P332+P313

If skin irritation
occurs: Get
medical

advice/attention.

P337+P317

If eye irritation

persists: Get
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medical help.

Take off
contaminated
P362+P364 clothing and
wash it before
reuse.[1][3]

Store in a well-

ventilated place.
P403+P233 Keep container

tightly closed.[1]

[3]

Store locked up.
[11[3]

P405

Dispose of
contents/contain
erto an

P501
approved waste
disposal plant.[1]

[3]

Experimental Protocols
Safe Handling and Storage

Adherence to safe laboratory practices is crucial when handling 2-Amino-2-(3-
chlorophenyl)acetic acid.

Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]
e Ensure that eyewash stations and safety showers are readily accessible.[4]
Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.[4]
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» Hand Protection: Use chemical-resistant gloves (e.g., nitrile). Inspect gloves before use and
dispose of them properly after handling.[4]

o Body Protection: Wear a laboratory coat or other suitable protective clothing to prevent skin
contact.[4]

o Respiratory Protection: If dust or aerosols are likely to be generated, a NIOSH-approved
respirator is required.[4]

Handling Procedures:

Avoid the formation of dust and aerosols.

Do not get in eyes, on skin, or on clothing.

Avoid ingestion and inhalation.

Wash hands thoroughly after handling.
Storage:

o Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed.

» Store away from incompatible materials such as strong oxidizing agents.

Disposal Protocol

2-Amino-2-(3-chlorophenyl)acetic acid is a halogenated organic compound and must be
disposed of as hazardous waste. Do not discharge into the sanitary sewer system or dispose of
as general solid waste.[4]

o Waste Identification and Segregation:
o This compound is a halogenated organic waste.

o Segregate it from non-halogenated chemical waste.[4]
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» Waste Collection:
o Collect waste in a designated, clearly labeled, and chemically resistant container.
o Keep the waste container sealed when not in use.

» Final Disposal:

o Arrange for pickup and disposal through your institution's environmental health and safety
(EHS) office or a licensed chemical waste management facility.[4]

o In-lab treatment, such as neutralization for sewer disposal, is not recommended for this
type of compound.[4]

Troubleshooting Guides and FAQs
Frequently Asked Questions (FAQS)

Q1: What is the primary application of 2-Amino-2-(3-chlorophenyl)acetic acid in research?
Al: Itis a glycine analogue and a valuable chiral building block frequently used in the
asymmetric synthesis of pharmaceuticals and other biologically active compounds.[5][6] The
structurally related (S)-enantiomer of 2-amino-2-(2-chlorophenyl)acetic acid is a key
intermediate in the synthesis of the antiplatelet drug clopidogrel.[7]

Q2: What are the general solubility characteristics of this compound? A2: Like many amino
acids, it is a zwitterionic compound, which can lead to poor solubility in non-polar organic
solvents. It is generally more soluble in aqueous solutions, especially when the pH is adjusted
away from its isoelectric point.

Q3: Are there any specific stability concerns | should be aware of? A3: Amino acid derivatives,
particularly chiral ones, can be susceptible to racemization under basic pH conditions.[8] For
long-term storage, it is recommended to keep the compound in a cool, dry place with the
container tightly sealed.

Troubleshooting Common Experimental Issues

Below is a troubleshooting guide for common problems encountered during experiments with
2-Amino-2-(3-chlorophenyl)acetic acid.
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Start: Experimental Issue

Identify Experimental Problem

Issue 1: Poor Solubility

Adjust pH away from isoelectric point
- Add acid (e.g., HCI) for pH < pl
- Add base (e.g., NaOH) for pH > pl

No

Issue 2: Incomplete |Reaction

4

Add a polar aproti
(e.g., DMSO, DMF) in minimal amounts.

Issue 3: Analytical Problems

If reaction allows, consider derivatization
- Esterify the carboxylic acid
- Protect the amino group

Verify reagent purity and concentration
Ensure molar excess of derivatizing agent if applicable.

Optimize reaction conditions:
- Check pH of the reaction mixture

- Ensure anhydrous conditions if necessary
- Verify reaction time and temperature

Check for contamination:
- Use clean glassware and fresh solvents
- Run a blank sample

No|

Verify standard curve and controls:
- Prepare fresh standards
- Check for instrument drift

olution

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. XiXisys | GHS 11 (Rev.11) SDS Word T3 CAS: 7292-71-9 Name: (3-
Chlorophenyl)glycine [xixisys.com]

e 2. aksci.com [aksci.com]
o 3. assets.thermofisher.com [assets.thermofisher.com]
e 4. benchchem.com [benchchem.com]

e 5. 2-Amino-2-(3-chlorophenyl)acetic acid | Amino Acid Derivatives | 7292-71-9 | Invivochem
[invivochem.com]

e 6. a2bchem.com [a2bchem.com]
e 7. benchchem.com [benchchem.com]
e 8. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [GHS hazard classification for 2-Amino-2-(3-
chlorophenyl)acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267156#ghs-hazard-classification-for-2-amino-2-3-
chlorophenyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1267156?utm_src=pdf-custom-synthesis
https://www.xixisys.com/substances/7292-71-9
https://www.xixisys.com/substances/7292-71-9
https://aksci.com/sds/A170_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15834~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2014:22:53~~2-Chlorophenylacetic%20acid~~
https://www.benchchem.com/pdf/Proper_Disposal_of_r_2_Amino_2_4_chlorophenyl_acetic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
http://www.invivochem.com/product/V68222
http://www.invivochem.com/product/V68222
https://www.a2bchem.com/prod/AA24356
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Biological_Significance_of_R_and_S_2_Amino_2_4_chlorophenyl_acetic_Acid_Enantiomers.pdf
https://www.benchchem.com/pdf/assessing_the_stability_of_r_2_Amino_2_4_chlorophenyl_acetic_acid_under_different_pH_conditions.pdf
https://www.benchchem.com/product/b1267156#ghs-hazard-classification-for-2-amino-2-3-chlorophenyl-acetic-acid
https://www.benchchem.com/product/b1267156#ghs-hazard-classification-for-2-amino-2-3-chlorophenyl-acetic-acid
https://www.benchchem.com/product/b1267156#ghs-hazard-classification-for-2-amino-2-3-chlorophenyl-acetic-acid
https://www.benchchem.com/product/b1267156#ghs-hazard-classification-for-2-amino-2-3-chlorophenyl-acetic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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